Cas no 89818-26-8 (Thiocyanic acid, 3-fluoro-4-methoxyphenyl ester)

• Product Name: Thiocyanic acid, 3-fluoro-4-methoxyphenyl ester
• CAS No: 89818-26-8
• MF: C₈H₆FNOS
• MW: 183.202744007111
• CID: 588178
• PubChem ID: 21789637
• Update Time: 2025-04-19

Thiocyanic acid, 3-fluoro-4-methoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, 3-fluoro-4-methoxyphenyl ester
• (3-fluoro-4-methoxyphenyl) thiocyanate
• 2-fluoro-1-methoxy-4-thiocyanatobenzene
• 3-Fluoro-4-methoxyphenyl thiocyanate
• 89818-26-8
• DTXSID00618083

• Inchi： 1S/C8H6FNOS/c1-11-8-3-2-6(12-5-10)4-7(8)9/h2-4H,1H3
• InChI Key： XCWIDJFWVJPZBT-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=CC(=C(C=1)F)OC

Computed Properties

• Exact Mass: 183.01541315g/mol
• Monoisotopic Mass: 183.01541315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.3Ų